Cas no 2375830-67-2 (2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine
• CAS No: 2375830-67-2
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5846944
• PubChem ID: 141761812
• Update Time: 2025-06-10

2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine
• EN300-7493313
• 2375830-67-2
• 2-(bromomethyl)-6-tert-butylpyridine

• Inchi： 1S/C10H14BrN/c1-10(2,3)9-6-4-5-8(7-11)12-9/h4-6H,7H2,1-3H3
• InChI Key： YSSLSODBAGMSOF-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine

Introduction to 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine (CAS No. 2375830-67-2)

2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine (CAS No. 2375830-67-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a bromomethyl group and a tert-butyl substituent on a pyridine ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive starting material for various synthetic transformations and drug discovery efforts.

The bromomethyl group in 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This versatility is particularly valuable in the synthesis of complex molecules, such as those used in pharmaceuticals and agrochemicals. The tert-butyl substituent, on the other hand, provides steric protection and enhances the stability of the molecule, making it suitable for use in a wide range of chemical processes.

In recent years, there has been a growing interest in the use of pyridine derivatives in medicinal chemistry due to their potential therapeutic applications. Pyridine rings are known to exhibit various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the bromomethyl and tert-butyl groups in 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine further modulates these activities, offering new avenues for drug development.

One notable area of research involving 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine is its application in the synthesis of targeted therapies for cancer treatment. The bromomethyl group can be used to introduce bioactive moieties that specifically target cancer cells, while the tert-butyl group helps to improve the pharmacokinetic properties of the resulting compounds. This dual functionality makes 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine an ideal candidate for the development of novel anticancer agents.

Beyond its potential in cancer therapy, 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine has also been explored for its role in neurodegenerative diseases. Studies have shown that certain pyridine derivatives can modulate neurotransmitter systems and protect against neuronal damage. The structural features of 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine, particularly its ability to undergo selective functionalization, make it a promising lead compound for the development of neuroprotective drugs.

In addition to its medicinal applications, 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine has found utility in materials science and catalysis. The bromomethyl group can be used to anchor the molecule onto surfaces or other substrates, making it useful in the preparation of functionalized materials with tailored properties. In catalysis, the pyridine ring can serve as a ligand for metal complexes, enhancing their catalytic activity and selectivity in various chemical reactions.

The synthesis of 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high selectivity and yield.

To further enhance its utility in various applications, researchers are continuously exploring new synthetic strategies to modify the structure of 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine. These efforts aim to optimize its physical and chemical properties for specific uses, such as improving solubility or enhancing binding affinity to biological targets.

In conclusion, 2-(Bromomethyl)-6-(1,1-dimethylethyl)pyridine (CAS No. 2375830-67-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable starting material for synthetic transformations and drug discovery efforts. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.